![molecular formula C10H9ClF3NO B1436969 3-[2-Chloro-5-(trifluoromethyl)phenoxy]azetidine CAS No. 1266475-62-0](/img/structure/B1436969.png)
3-[2-Chloro-5-(trifluoromethyl)phenoxy]azetidine
Overview
Description
3-[2-Chloro-5-(trifluoromethyl)phenoxy]azetidine, also known as 3-CFPA, is a small molecule compound that has attracted attention in recent years due to its potential applications in scientific research. Its unique structure and properties make it an attractive tool for a variety of fields, including drug discovery, biochemistry, and molecular biology.
Scientific Research Applications
Synthesis and Chemical Properties
Azetidines, including 3-[2-Chloro-5-(trifluoromethyl)phenoxy]azetidine, are recognized for their role in accessing underexplored chemical spaces useful for drug discovery. Techniques such as the calcium(II)-catalyzed Friedel-Crafts reaction have been employed to synthesize 3,3-diarylazetidines, showcasing the potential of azetidines in the preparation of drug-like compounds through derivatization processes (Denis et al., 2018). Additionally, azetidines serve as precursors for diverse CF3-containing compounds, demonstrating their versatility in synthetic organic chemistry (Kenis et al., 2012).
Application in Medicinal Chemistry
Azetidine derivatives have been explored for their potential in developing new therapeutic agents. For instance, azetidines have been used as building blocks for the synthesis of trifluoromethyl-containing aminopropanes and other bioactive molecules, showcasing their role in medicinal chemistry and drug design (Dao Thi et al., 2018). Additionally, certain azetidin-2-one derivatives have shown promising antiproliferative activity against human breast cancer cell lines, indicating the therapeutic potential of these compounds in cancer treatment (Chimento et al., 2013).
Agricultural Applications
Research on azetidine derivatives extends into agrochemical applications, where these compounds have been evaluated for their insecticidal properties. Notably, some azetidine-based compounds exhibit significant insecticidal activity, suggesting their potential use in developing novel pesticides (Jain et al., 2013).
properties
IUPAC Name |
3-[2-chloro-5-(trifluoromethyl)phenoxy]azetidine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9ClF3NO/c11-8-2-1-6(10(12,13)14)3-9(8)16-7-4-15-5-7/h1-3,7,15H,4-5H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YFSHKKRKNOXOCG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1)OC2=C(C=CC(=C2)C(F)(F)F)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9ClF3NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
251.63 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-[2-Chloro-5-(trifluoromethyl)phenoxy]azetidine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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